Cas no 38957-79-8 (Cyclodecane-1,6-dione)

• Product Name: Cyclodecane-1,6-dione
• CAS No: 38957-79-8
• MF: C₁₃H₁₅FN₂O₇
• MW: 330.265807390213
• CID: 924086
• PubChem ID: 287111
• Update Time: 2025-04-19

Cyclodecane-1,6-dione Chemical and Physical Properties

Names and Identifiers

• Cyclodecane-1,6-dione
• 1-(2,3-di-O-acetyl-5-deoxy-5-fluoropentofuranosyl)pyrimidine-2,4(1H,3H)-dione
• NSC146515
• 38957-79-8
• DTXSID80959805
• 1-(2,3-Di-O-acetyl-5-deoxy-5-fluoropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
• NSC-146515

• Inchi： 1S/C13H15FN2O7/c1-6(17)21-10-8(5-14)23-12(11(10)22-7(2)18)16-4-3-9(19)15-13(16)20/h3-4,8,10-12H,5H2,1-2H3,(H,15,19,20)
• InChI Key： BMUBYHFEJJDTKO-UHFFFAOYSA-N
• SMILES： FCC1C(C(C(N2C=CC(NC2=O)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 330.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.54
• PSA: 34.14